Cas no 894095-98-8 (beta-D-glucuronide-pNP-carbonate)

beta-D-glucuronide-pNP-carbonate structure

894095-98-8 structure

Product Name:beta-D-glucuronide-pNP-carbonate

CAS No:894095-98-8

Molecular Formula:C₄₅H₄₃N₃O₁₈

Molecular Weight:913.8322

CID:4745224

PubChem ID:59816534

beta-D-glucuronide-pNP-carbonate Properties

Names and Identifiers

- beta-D-glucuronide-pNP-carbonate
- methyl (2S,3S,4S,5R,6S)-3,4,5-tris(acetyloxy)-6-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-({[(4-nitrophenoxy)carbonyl]oxy}methyl)phenoxy}oxane-2-carboxylate
- -D-glucuronide-pNP-carbonate
- methyl (2S,3S,4S,5R,6S)-3,4,5-triacetyloxy-6-[2-[3-(9H-fluoren-9-ylmethoxycarbonylamino)propanoylamino]-4-[(4-nitrophenoxy)carbonyloxymethyl]phenoxy]oxane-2-carboxylate
- AKOS040758437
- CS-0128252
- ??-D-glucuronide-pNP-carbonate
- G16428
- 894095-98-8
- b-D-Glucopyranosiduronic acid,2-[[3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-1-oxopropyl]amino]-4-[[[(4-nitrophenoxy)carbonyl]oxy]methyl]phenyl, methyl ester,2,3,4-triacetate
- (2S,3R,4S,5S,6S)-2-(2-(3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)propanamido)-4-((((4-nitrophenoxy)carbonyl)oxy)methyl)phenoxy)-6-(methoxycarbonyl)tetrahydro-2H-pyran-3,4,5-triyl triacetate
- SCHEMBL2530733
- HY-136329
- A-D-glucuronide-pNP-carbonate
- (2S,3S,4S,5R,6S)-methyl-6-(2-(3-((Fmoc-amino)propanamido)-4-PNP-3,4,5-triacetoxy-tetrahydro-2H-pyran-2-carboxylate
- InChIKey： DMGQNZOORDYDEZ-LELKPENRSA-N
- Inchi： 1S/C45H43N3O18/c1-24(49)61-38-39(62-25(2)50)41(63-26(3)51)43(66-40(38)42(53)58-4)65-36-18-13-27(22-60-45(55)64-29-16-14-28(15-17-29)48(56)57)21-35(36)47-37(52)19-20-46-44(54)59-23-34-32-11-7-5-9-30(32)31-10-6-8-12-33(31)34/h5-18,21,34,38-41,43H,19-20,22-23H2,1-4H3,(H,46,54)(H,47,52)/t38-,39-,40-,41+,43+/m0/s1
- SMILES： O1[C@]([H])([C@@]([H])([C@]([H])([C@@]([H])([C@@]1([H])C(=O)OC([H])([H])[H])OC(C([H])([H])[H])=O)OC(C([H])([H])[H])=O)OC(C([H])([H])[H])=O)OC1C([H])=C([H])C(C([H])([H])OC(=O)OC2C([H])=C([H])C(=C([H])C=2[H])[N+](=O)[O-])=C([H])C=1N([H])C(C([H])([H])C([H])([H])N([H])C(=O)OC([H])([H])C1([H])C2=C([H])C([H])=C([H])C([H])=C2C2=C([H])C([H])=C([H])C([H])=C12)=O

Computed Properties

Exact Mass: 913.25416153g/mol
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 18
Rotatable Bond Count: 22
Monoisotopic Mass: 913.25416153g/mol
Heavy Atom Count: 66
Complexity: 1710
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.9
Topological Polar Surface Area: 272

beta-D-glucuronide-pNP-carbonate Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P01K68Z-50mg	b-D-Glucopyranosiduronic acid,2-[[3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-1-oxopropyl]amino]-4-[[[(4-nitrophenoxy)carbonyl]oxy]methyl]phenyl, methyl ester,2,3,4-triacetate	894095-98-8	99%	50mg	$609.00	2024-04-20
A2B Chem LLC	BA20035-50mg	b-D-Glucopyranosiduronic acid,2-[[3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-1-oxopropyl]amino]-4-[[[(4-nitrophenoxy)carbonyl]oxy]methyl]phenyl, methyl ester,2,3,4-triacetate	894095-98-8	99%	50mg	$535.00	2024-04-19
Ambeed	A1365593-50mg	(2S,3R,4S,5S,6S)-2-(2-(3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)propanamido)-4-((((4-nitrophenoxy)carbonyl)oxy)methyl)phenoxy)-6-(methoxycarbonyl)tetrahydro-2H-pyran-3,4,5-triyl triacetate	894095-98-8	98%	50mg	$131.0	2025-02-27

beta-D-glucuronide-pNP-carbonate Related Literature

1. Tethered sensitizer–catalyst noble-metal-free molecular devices for solar-driven hydrogen generation

Zhong-Hua Pan,Jin-Qing Lin,Di Sun Dalton Trans., 2018,47, 15633-15645
2. Stereoselective synthesis of individual isomers of Leu-enkephalin analogues containing substituted β-turn bicyclic dipeptide mimetics†

Chiyi Xiong,Junyi Zhang,Peg Davis,Jinfa Ying,Frank Porreca,Victor J. Hruby Chem. Commun., 2003, 1598-1599
3. Estimating measurement uncertainty using a cause and effect and reconciliation approachPart 2.† Measurement uncertainty estimates compared with collaborative trial expectation‡

Anal. Commun., 1998,35, 377-383
4. Half-metallicity in a honeycomb–kagome-lattice Mg3C2 monolayer with carrier doping†

Yin Han,Jianfu Li,Hongyu Zhang,Youwei Du,Nujiang Tang Phys. Chem. Chem. Phys., 2018,20, 14166-14173
5. Inside front cover

Environ. Sci.: Adv., 2023,2, 144-144
6. Entrapment of natural compounds in spray-dried and heat-dried iota-carrageenan matrices as functional ingredients in surimi gels

Daniel Marín-Peñalver,Ailén Alemán,M. Pilar Montero,M. Carmen Gómez-Guillén Food Funct., 2021,12, 2137-2147
7. Well-dispersed magnetic iron oxide nanocrystals on sepiolite nanofibers for arsenic removal†

Na Tian,Xike Tian,Longlong Ma,Chao Yang,Yanxin Wang,Zhenyang Wang,Lide Zhang RSC Adv., 2015,5, 25236-25243
8. Synthesis and water oxidation electrocatalytic and electrochromic behaviours of mesoporous nickel oxide thin film electrodes†

Assel Amirzhanova,Irmak Karakaya,Can Berk Uzundal,Gözde Karaoğlu,Burak Ülgüt J. Mater. Chem. A, 2019,7, 22012-22020
9. Synergistic design of a tin phosphate-entrapped graphene flake nanocomposite as an efficient catalyst for electrochemical determination of the antituberculosis drug isoniazid in biological samples

Thangavelu Kokulnathan,V. Suvina,Tzyy-Jiann Wang,R. Geetha Balakrishna Inorg. Chem. Front., 2019,6, 1831-1841
10. Chemical diffusion in complex oxides with an emphasis on BaTiO3†

Phys. Chem. Chem. Phys., 2003,5, 2212-2218

Related Categories

894095-98-8 (beta-D-glucuronide-pNP-carbonate) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:894095-98-8)beta-D-glucuronide-pNP-carbonate

Purity:99%/99%/99%

Quantity:100mg/250mg/1g

Price($):207/359/972